Cas no 7597-97-9 (Phenol,2-(1,1-dimethylethyl)-4-(1-methylethyl)-)

• Product Name: Phenol,2-(1,1-dimethylethyl)-4-(1-methylethyl)-
• CAS No: 7597-97-9
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 565682
• PubChem ID: 24240
• Update Time: 2025-04-19

Phenol,2-(1,1-dimethylethyl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1,1-dimethylethyl)-4-(1-methylethyl)-
• 2-tert-butyl-4-isopropylphenol
• 2-t-butyl-4-isopropylphenol
• 2-t-Butyl-4-isopropyl-phenol
• 4-Isopropyl-2-tert.-butyl-phenol
• AG-H-03011
• AI3-19841
• BRN 2360817
• EINECS 231-503-5
• Phenol, 2-(tert-butyl)-4-isopropyl-
• Phenol, 2-tert-butyl-4-isopropyl-
• Phenol, 2-(1,1-dimethylethyl)-4-(1-methylethyl)-
• NSC-408006
• 7597-97-9
• NSC408006
• NSC 408006
• 2-tert-butyl-4-propan-2-ylphenol
• UNII-RO22G228Y9
• MB02006
• SCHEMBL5164240
• RO22G228Y9
• 2-(1,1-DIMETHYLETHYL)-4-(1-METHYLETHYL)PHENOL
• 4-ISOPROPYL-2-TERT-BUTYLPHENOL
• WLN: 1Y1&R DQ CX1&1&1
• 2-(TERT-BUTYL)-4-ISOPROPYLPHENOL
• NS00037745
• Phenol,1-dimethylethyl)-4-(1-methylethyl)-
• DTXSID70226876
• AKOS006278724

• Inchi： 1S/C13H20O/c1-9(2)10-6-7-12(14)11(8-10)13(3,4)5/h6-9,14H,1-5H3
• InChI Key： KXLQULHLCDGRKG-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C)C)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.4

Experimental Properties

• PSA: 20.23

Phenol,2-(1,1-dimethylethyl)-4-(1-methylethyl)- Security Information

• Hazardous Material transportation number：UN 3077
• Packing Group：III
• HazardClass：9
• PackingGroup：III